Cas no 1210706-38-9 (5-(Aminomethyl)-N-methyl-2-furamide hydrochloride)

• Product Name: 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride
• CAS No: 1210706-38-9
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD13857423
• CID: 1071722
• PubChem ID: 44141692
• Update Time: 2025-06-08

5-(Aminomethyl)-N-methyl-2-furamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride
• 5-(aminomethyl)-N-methylfuran-2-carboxamide hydrochloride
• FT-0683133
• I14-28041
• MolPort-016-583-319
• G54618
• 5-(aminomethyl)-N-methyl-2-furamide(SALTDATA: 1HCl 0.025(C6H5)3PO)
• EN300-866689
• A909835
• CHEMBL4548217
• 1210706-38-9
• AKOS005173615
• SCHEMBL13631397
• 5-(aminomethyl)-N-methyl-2-furamide
• 5-(aminomethyl)-N-methylfuran-2-carboxamide
• 2-furancarboxamide, 5-(aminomethyl)-N-methyl-, hydrochloride
• ALBB-012336
• 5-aminomethyln-methylfuran-2-carboxamide

• MDL： MFCD13857423
• Inchi： 1S/C7H10N2O2/c1-9-7(10)6-3-2-5(4-8)11-6/h2-3H,4,8H2,1H3,(H,9,10)
• InChI Key： FGDPZSJGKXOHEM-UHFFFAOYSA-N
• SMILES： O1C(C(NC)=O)=CC=C1CN

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.3Ų

5-(Aminomethyl)-N-methyl-2-furamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride

5-(Aminomethyl)-N-methyl-2-furamide Hydrochloride (CAS No. 1210706-38-9): A Comprehensive Overview

5-(Aminomethyl)-N-methyl-2-furamide hydrochloride (CAS No. 1210706-38-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-methyl-5-(aminomethyl)furan-2-carboxamide hydrochloride, has garnered attention due to its unique structural properties and potential therapeutic benefits. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride is characterized by a furan ring substituted with an aminomethyl group and a methylamido group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The furan ring, a five-membered aromatic heterocycle, is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The aminomethyl group, on the other hand, can participate in various chemical reactions and interactions, such as hydrogen bonding and coordination with metal ions.

The synthesis of 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride has been reported using several methods. One common approach involves the reaction of 5-formylfurfural with methylamine followed by reductive amination to introduce the aminomethyl group. Another method involves the condensation of 5-formylfurfural with methylamine to form an imine intermediate, which is then reduced to the desired product. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

In terms of biological activities, 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride has shown promising results in various preclinical studies. Recent research has focused on its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. Studies have demonstrated that this compound can inhibit viral replication by interfering with key viral enzymes or pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride exhibited potent antiviral activity against influenza A virus by inhibiting the viral RNA-dependent RNA polymerase.

Beyond its antiviral properties, 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Preclinical studies have shown that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride have also been studied to assess its suitability for therapeutic applications. Research has indicated that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its direct biological activities, 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride has been explored as a lead compound for drug discovery efforts. Its unique structural features make it an attractive scaffold for the development of novel therapeutics with improved potency and selectivity. For example, researchers have used this compound as a starting point to design analogs with enhanced antiviral or anti-inflammatory activities through structure-activity relationship (SAR) studies.

The safety profile of 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 5-(Aminomethyl)-N-methyl-2-furamide hydrochloride (CAS No. 1210706-38-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.